Cas no 476301-85-6 (4-(ethylsulfanyl)butan-2-ol)

• Product Name: 4-(ethylsulfanyl)butan-2-ol
• CAS No: 476301-85-6
• MF: C₆H₁₄OS
• MW: 134.239760875702
• CID: 3993469
• PubChem ID: 12056373
• Update Time: 2025-06-11

4-(ethylsulfanyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 4-(ethylthio)-
• 4-(ethylsulfanyl)butan-2-ol
• 476301-85-6
• SCHEMBL7576354
• EN300-1840401

• Inchi： 1S/C6H14OS/c1-3-8-5-4-6(2)7/h6-7H,3-5H2,1-2H3
• InChI Key： RTOCBXURMYEHIZ-UHFFFAOYSA-N
• SMILES： S(CC)CCC(C)O

Computed Properties

• Exact Mass: 134.07653624Da
• Monoisotopic Mass: 134.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 4-(ethylsulfanyl)butan-2-ol

Professional Introduction to 4-(ethylsulfanyl)butan-2-ol (CAS No. 476301-85-6)

4-(ethylsulfanyl)butan-2-ol, with the chemical formula C₆H₁₃OS, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its unique CAS number 476301-85-6, has garnered attention due to its potential applications in various biochemical processes and drug development. The molecular structure of 4-(ethylsulfanyl)butan-2-ol features a butan-2-ol backbone substituted with an ethylsulfanyl group, which imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The ethylsulfanyl group in the molecule enhances its reactivity, making it a useful building block for more complex organic synthesis. This reactivity is particularly valuable in the development of novel pharmaceutical agents, where precise molecular modifications can lead to enhanced therapeutic efficacy. Recent studies have highlighted the compound's role in the synthesis of bioactive molecules that exhibit promising biological activities.

In the realm of pharmaceutical research, 4-(ethylsulfanyl)butan-2-ol has been explored for its potential as a precursor in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds known for their wide range of biological activities, including antibacterial, antiviral, and anti-inflammatory properties. The introduction of the ethylsulfanyl group into the butan-2-ol framework provides a versatile scaffold for further functionalization, enabling the creation of structurally diverse sulfonamide analogs.

One of the most intriguing aspects of 4-(ethylsulfanyl)butan-2-ol is its utility in medicinal chemistry. Researchers have utilized this compound to develop new drug candidates targeting various diseases. For instance, studies have demonstrated its role in generating molecules with potential applications in oncology and neurology. The ability to modify the ethylsulfanyl group allows chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of these derivatives, optimizing their therapeutic potential.

The chemical properties of 4-(ethylsulfanyl)butan-2-ol also make it a valuable tool in materials science. Its unique reactivity and structural features have been exploited in the development of novel polymers and coatings. These materials exhibit enhanced durability and functionality, making them suitable for applications in industries ranging from automotive to electronics. The compound's ability to form stable bonds with other molecules underscores its importance as a chemical intermediate.

Recent advancements in synthetic methodologies have further expanded the applications of 4-(ethylsulfanyl)butan-2-ol. Catalytic processes have enabled more efficient and sustainable routes to this compound, reducing the environmental impact of its production. These innovations align with global efforts to promote green chemistry and sustainable practices in industrial manufacturing. The development of greener synthetic routes not only improves cost-efficiency but also minimizes waste generation, contributing to a more sustainable chemical industry.

The versatility of 4-(ethylsulfanyl)butan-2-ol extends beyond pharmaceuticals and materials science. It has been investigated for its potential role in agrochemical formulations, where it serves as a precursor for pesticides and herbicides. These compounds are essential for modern agriculture, helping to protect crops from pests and diseases while maintaining high yields. The use of 4-(ethylsulfanyl)butan-2-ol in agrochemical synthesis highlights its broad applicability across multiple industries.

In conclusion, 4-(ethylsulfanyl)butan-2-ol (CAS No. 476301-85-6) is a multifaceted compound with significant implications in pharmaceutical research, materials science, and agrochemical development. Its unique molecular structure and reactivity make it a valuable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications for this compound, its importance in advancing scientific and industrial innovation is likely to grow even further.